2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C14H12N6O2S2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H12N6O2S2/c15-9-6-10(21)17-13(16-9)23-7-11(22)18-14-20-19-12(24-14)8-4-2-1-3-5-8/h1-6H,7H2,(H,18,20,22)(H3,15,16,17,21)
• InChI Key: NAOSSRDNYJRGKF-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)CSC3=NC(=O)C=C(N3)N

Description

2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide, also known as PTACH, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. PTACH is a small molecule that can be synthesized using various methods, and its mechanism of action has been studied extensively in vitro and in vivo.

Mechanism of Action

The mechanism of action of 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood, but it has been shown to interact with various cellular targets, including enzymes and receptors. 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been found to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis, and to activate the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis. 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has also been shown to bind to the adenosine A1 receptor and the P2X7 receptor, which are involved in various physiological processes.
Biochemical and Physiological Effects:
2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, inhibition of angiogenesis, and modulation of immune function. 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has several advantages for lab experiments, including its small size, high solubility, and low toxicity. 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide can be easily synthesized using various methods and can be modified to improve its efficacy and selectivity. However, 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide also has some limitations, including its limited stability and potential for off-target effects.

Future Directions

There are several future directions for research on 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide, including the development of new synthetic methods to improve its yield and purity, the identification of its cellular targets and signaling pathways, and the evaluation of its efficacy and safety in animal models and clinical trials. 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide may also have potential applications in other scientific research fields, such as neuroscience and infectious diseases, which warrant further investigation.

Synthesis Methods

2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide can be synthesized using various methods, including the reaction of 5-phenyl-1,3,4-thiadiazol-2-amine with 2-chloro-N-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide in the presence of a base. Another method involves the reaction of 2-chloro-N-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide with 5-phenyl-1,3,4-thiadiazol-2-thiol in the presence of a base. These methods have been optimized to produce high yields of 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide with good purity.

Scientific Research Applications

2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been found to have potential applications in various scientific research fields, including cancer research, microbial research, and drug discovery. In cancer research, 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In microbial research, 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been shown to have antimicrobial activity against various bacteria and fungi. In drug discovery, 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide has been used as a lead compound to develop new drugs with improved efficacy and safety profiles.